2-((1-allyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1-prop-2-enylimidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C21H21N3O2S/c1-3-13-24-19(16-9-11-18(26-2)12-10-16)14-22-21(24)27-15-20(25)23-17-7-5-4-6-8-17/h3-12,14H,1,13,15H2,2H3,(H,23,25)
• InChI Key: KCBMUCSPAVFJHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2CC=C)SCC(=O)NC3=CC=CC=C3
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol

Description

2-((1-allyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide, also known as S-allyl-N-phenylthiocarbamoyl imidazole (SATIC), is a synthetic compound that belongs to the class of thioimidazoles. It has been widely studied for its potential applications in the field of medicine due to its unique chemical structure and properties.

Scientific Research Applications

Anticancer Properties of Eugenol

Eugenol, a component with a similar aromatic structure, has been studied for its anticancer properties across various cancer cell lines. Its mechanisms include inducing cell death, inhibiting migration, metastasis, and angiogenesis. Eugenol's effectiveness and decreased toxicity when used as an adjunct therapy with conventional chemotherapy highlight the therapeutic potential of natural bioactive components in cancer treatment (Zari, Zari, & Hakeem, 2021).

Imidazole Derivatives and Their Antitumor Activity

Imidazole derivatives, sharing a core structural feature with the compound of interest, have been reviewed for their antitumor activity. Bis(2-chloroethyl)amino derivatives of imidazole and other related structures are highlighted for their promising antitumor effects, including compounds that have advanced to preclinical testing stages. This review emphasizes the relevance of imidazole derivatives in the search for new antitumor drugs and their diverse biological properties (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).